molecular formula K2O3Si B075211 Potassium orthosilicate CAS No. 1312-76-1

Potassium orthosilicate

Cat. No. B075211
CAS RN: 1312-76-1
M. Wt: 248.48 g/mol
InChI Key: RLQWHDODQVOVKU-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of potassium orthosilicate and related compounds involves high-pressure methods and structure determination techniques. For instance, a study on potassium orthoselenate(VI), K6(SeO4)(SeO5), employed synchrotron powder diffraction data for structure determination, indicating a methodological approach that can be relevant for synthesizing potassium orthosilicate (Orosel, Dinnebier, & Jansen, 2006; Orosel, Dinnebier, & Jansen, 2007).

Molecular Structure Analysis

Molecular structure analysis of compounds related to potassium orthosilicate reveals complex anion configurations, such as tetrahedral and trigonal-bipyramidal arrangements. This suggests a nuanced and intricate molecular structure that could be expected in potassium orthosilicate studies as well (Orosel, Dinnebier, & Jansen, 2006).

Chemical Reactions and Properties

The reactivity of potassium orthosilicate involves its interaction with various chemicals, demonstrating a range of chemical behaviors. For example, reactions between lead orthosilicate and potassium carbonate have been studied, showing nuclei growth control and a model for reaction kinetics (Ott, 1972).

Physical Properties Analysis

The physical properties of potassium orthosilicate-related compounds involve crystal growth under specific conditions, such as the growth of potassium dihydrogen orthophosphate in silica gels, which provides insights into crystal size, quality, and nucleation effects (Joshi & Antony, 1978).

Chemical Properties Analysis

The chemical properties of potassium orthosilicate and its analogs can be understood through studies on titaniosilicates and other silicate materials. These studies highlight the ion-exchange properties and structural characteristics essential for understanding potassium orthosilicate's chemical behavior (Behrens, Poojary, & Clearfield, 1996).

Scientific Research Applications

  • CO2 Sorption on Li4SiO4-Based Sorbents : Research on lithium orthosilicate (Li4SiO4) doped with potassium carbonate (K2CO3) shows promising results for CO2 capture from flue gas at high temperatures. The study suggests that doping Li4SiO4 with K2CO3 enhances its CO2 sorption capacity significantly, maintaining this capacity even after multiple adsorption/desorption cycles (Seggiani et al., 2011).

  • Kinetics of Reaction Between Lead Orthosilicate and Potassium Carbonate : An investigation into the reaction between lead orthosilicate and potassium carbonate revealed a nuclei growth model with a decreasing nucleation rate. This study provides insights into the solid-state reactions involving potassium compounds (Ott, 1972).

  • Potassium in Agriculture : Research emphasizes the need for understanding the role of potassium in plant physiology, particularly in stress situations like diseases, pests, and drought. The study underscores the need for more research on potassium at the molecular level for agricultural benefits (Römheld & Kirkby, 2010).

  • Potassium Solubilizing Bacteria : Studies on potassium solubilizing bacteria (KSB) highlight their potential in converting insoluble potassium in soils into forms available for plant uptake. This finding is particularly important for environmentally sustainable agriculture (Etesami et al., 2017).

  • Silica–KF Composite for Fluorination : A novel silica–KF reagent has been developed for the fluorination of activated aromatic compounds, showing potential in synthetic chemistry applications (Patel et al., 2018).

  • Alternative Potassium Sources in Agriculture : Research on nepheline syenite and phonolite rocks as alternative potassium sources for maize production indicates their efficiency and potential as sustainable agricultural inputs (Nogueira et al., 2021).

  • Carbon Dioxide Absorption Behavior : The study on lithium orthosilicate/potassium carbonate for CO2 absorption demonstrates its potential in large-scale emission control, showing two different CO2 absorption processes at various temperatures (Kanki et al., 2016).

Safety And Hazards

Potassium orthosilicate is considered hazardous by the 2012 OSHA Hazard Communication Standard . Protective gloves and clothing are recommended when handling this chemical .

properties

IUPAC Name

tetrapotassium;silicate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/4K.O4Si/c;;;;1-5(2,3)4/q4*+1;-4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RLQWHDODQVOVKU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-][Si]([O-])([O-])[O-].[K+].[K+].[K+].[K+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

K4O4Si
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

248.48 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Potassium orthosilicate

CAS RN

1312-76-1, 14293-88-0
Record name Potassium polysilicate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001312761
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Potassium orthosilicate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014293880
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Potassium orthosilicate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name POTASSIUM ORTHOSILICATE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/55R0S6LC84
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Synthesis routes and methods

Procedure details

The second bleaching liquor requires that sodium silicate (water glass), preferably 42° Be (Na2SiO3 and water), be first mixed and thus reacted with potassium hydroxide (KOH) to form potassium orthosilicate as follows:
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Citations

For This Compound
37
Citations
BS Batalin, SV Kamaeva - Russian journal of applied chemistry, 1999 - elibrary.ru
Effective charge of silicon in polymorhous modifications of potassium orthosilicate … EFFECTIVE CHARGE OF SILICON IN POLYMORHOUS MODIFICATIONS OF POTASSIUM …
Number of citations: 2 elibrary.ru
DM González-García, L Téllez-Jurado… - … and Building Materials, 2022 - Elsevier
The present work studied the effect of the type of alkali on the structural evolution of a natural pozzolan from Hidalgo, México, alkalinized with sodium or potassium solution to obtain …
Number of citations: 14 www.sciencedirect.com
European Food Safety Authority - 2021 - Wiley Online Library
… in the presence of increasing amounts of potassium orthosilicate (0 to 7.5 g/L). Potassium orthosilicate was used in the study since it is a precursor of OSA in the production for OSA-VC. …
Number of citations: 0 efsa.onlinelibrary.wiley.com
JC Lewin - Plant Physiology, 1955 - ncbi.nlm.nih.gov
… RESULTS GROWTH ON VARIOUS CONCENTRATIONS OF SILICON: Silicon, as potassium orthosilicate, was added in a range of concentrations to both distilled water and mineral …
Number of citations: 90 www.ncbi.nlm.nih.gov
D Siche, D Klimm, T Hölzel, A Wohlfart - Journal of crystal growth, 2004 - Elsevier
… there is no equilibrium, but decomposition corresponding to:(1) 6 KOH + 2 SiC → 2 KH + 2 K 2 SiO 3 + C + CH 4 leads to the formation of potassium hydride, potassium orthosilicate, …
Number of citations: 44 www.sciencedirect.com
TA Abduvaliev, TU Isakov, BO Esimov… - Glass and …, 1992 - Springer
… The first silicate to appear is potassium orthosilicate, which together with tricalcium phosphate 3CaO.P2Osforms silicocarnotite Cas(P , Si)3012. This is evidenced by the fact that the …
Number of citations: 1 link.springer.com
H Wang, J Zhang, G Wang, Q Wang, T Song - Journal of Thermal Analysis …, 2018 - Springer
… Diffraction pattern of lithium–sodium orthosilicate and lithium–potassium orthosilicate is not observed in Figs. 4 and 5 due to the trace content in the acid leaching slag; in addition, some …
Number of citations: 18 link.springer.com
AS Kashuba, EV Permikina, SV Golovin… - Journal of …, 2019 - Springer
… silicon reacted with potassium hydroxide [8] producing potassium orthosilicate and gaseous hydrogen: … Potassium orthosilicate (K 4 SiO 4 ) is unstable and decomposes in hot water into …
Number of citations: 4 link.springer.com
M Khalifeh, H Hodne, A Saasen, O Integrity… - SPE Asia Pacific Oil & …, 2016 - onepetro.org
… Microsilica reacted with the alkali solution to form potassium orthosilicate, potassium tetrasilicate, and water, which led to excess silicate in the geopolymer gel. This excess silicate …
Number of citations: 19 onepetro.org
A Sadowska, F Świderski - Applied Sciences, 2020 - mdpi.com
… The potassium orthosilicate is then added to the solution. The final pH is adjusted to the value according to the proposed specifications [41]. The EFSA assessed the bioavailability of Si …
Number of citations: 15 www.mdpi.com

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